AGI-5198
AGI-5198
AGI-5198, also know as IDH-C35, is the a very potent and selective mutant IDH1 inhibitor that was shown to potential anticancer activity. AGI-5198 shows good potency in the U87 R132H cell based assay and ~90% tumor 2-HG inhibition in the corresponding mouse xenograft model following BID dosing. AGI-5198 inhibits IDH1 R132H mutant and R132C mutant in vitro with IC50 ~0.07 μM and ~0.16 μM, respectively.
Brand Name:
Vulcanchem
CAS No.:
1355326-35-0
VCID:
VC0517533
InChI:
InChI=1S/C27H31FN4O2/c1-19-9-6-7-14-24(19)26(27(34)30-22-11-4-3-5-12-22)32(23-13-8-10-21(28)17-23)25(33)18-31-16-15-29-20(31)2/h6-10,13-17,22,26H,3-5,11-12,18H2,1-2H3,(H,30,34)
SMILES:
CC1=CC=CC=C1C(C(=O)NC2CCCCC2)N(C3=CC(=CC=C3)F)C(=O)CN4C=CN=C4C
Molecular Formula:
C27H31FN4O2
Molecular Weight:
462.55904
AGI-5198
CAS No.: 1355326-35-0
Inhibitors
VCID: VC0517533
Molecular Formula: C27H31FN4O2
Molecular Weight: 462.55904
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1355326-35-0 |
|---|---|
| Product Name | AGI-5198 |
| Molecular Formula | C27H31FN4O2 |
| Molecular Weight | 462.55904 |
| IUPAC Name | N-cyclohexyl-2-(3-fluoro-N-[2-(2-methylimidazol-1-yl)acetyl]anilino)-2-(2-methylphenyl)acetamide |
| Standard InChI | InChI=1S/C27H31FN4O2/c1-19-9-6-7-14-24(19)26(27(34)30-22-11-4-3-5-12-22)32(23-13-8-10-21(28)17-23)25(33)18-31-16-15-29-20(31)2/h6-10,13-17,22,26H,3-5,11-12,18H2,1-2H3,(H,30,34) |
| Standard InChIKey | FNYGWXSATBUBER-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1C(C(=O)NC2CCCCC2)N(C3=CC(=CC=C3)F)C(=O)CN4C=CN=C4C |
| Appearance | white to off-white solid powder |
| Description | AGI-5198, also know as IDH-C35, is the a very potent and selective mutant IDH1 inhibitor that was shown to potential anticancer activity. AGI-5198 shows good potency in the U87 R132H cell based assay and ~90% tumor 2-HG inhibition in the corresponding mouse xenograft model following BID dosing. AGI-5198 inhibits IDH1 R132H mutant and R132C mutant in vitro with IC50 ~0.07 μM and ~0.16 μM, respectively. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AGI5198; AGI-5198; AGI 5198; IDHC35; IDH-C35; IDH C35. |
| Reference | 1: Kim J, DeBerardinis RJ. Cancer. Silencing a metabolic oncogene. Science. 2013 May 3;340(6132):558-9. doi: 10.1126/science.1238523. PubMed PMID: 23641103. |
| PubChem Compound | 56645356 |
| Last Modified | Nov 11 2021 |
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